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Compound of Interest

Compound Name: Indinavir sulfate ethanolate

Cat. No.: B1250006

Audience: Researchers, scientists, and drug development professionals.

1.0 Introduction Indinavir sulfate is a potent and selective inhibitor of the Human
Immunodeficiency Virus Type 1 (HIV-1) protease, an enzyme critical for the viral life cycle.[1][2]
By binding to the protease's active site, Indinavir prevents the cleavage of viral gag-pol
polyprotein precursors, which results in the formation of immature, non-infectious viral particles.
[2][3][4][5] This mechanism makes it a key component in highly active antiretroviral therapy
(HAART).[1][6] For laboratory research, the accurate and consistent preparation of Indinavir
sulfate stock solutions is paramount to ensure the reproducibility and reliability of experimental
results. This document provides detailed protocols for the preparation, storage, and handling of
Indinavir sulfate ethanolate stock solutions.

2.0 Physicochemical and Solubility Data Indinavir sulfate is a white to off-white, hygroscopic,
crystalline powder.[4][7] Its hygroscopic nature necessitates careful handling and storage to
prevent moisture absorption, which can impact compound stability and weighing accuracy.[8][9]

Table 1: Physicochemical Properties of Indinavir Sulfate

Property Value References
Molecular Formula C36H47N504 * H2SO4 [41[5][8]
Molecular Weight 711.88 g/mol [415]
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| Appearance | White to off-white crystalline powder |[4][7][8] |

Table 2: Solubility of Indinavir Sulfate in Common Research Solvents

Solvent Maximum Concentration References
DMSO 2100 mg/mL (~140 mM) [10][11]
Water >100 mg/mL (~140 mM) [12]
Methanol Very Soluble [41051[8]

| Ethanol | Insoluble |[11] |

3.0 Safety and Handling Indinavir sulfate is classified as harmful if swallowed and can cause
skin and serious eye irritation.[13] It may also cause respiratory irritation.[13] Standard
laboratory personal protective equipment (PPE), including safety goggles, gloves, and a lab
coat, should be worn at all times.[13][14] All handling of the powdered compound should be
performed in a chemical fume hood or a well-ventilated area to avoid inhalation and the
formation of dust or aerosols.[13][14]

4.0 Experimental Protocols

4.1 Protocol 1: Preparation of a 100 mM Stock Solution in DMSO This protocol is suitable for
most in vitro cell-based assays where the final concentration of DMSO is kept below a cytotoxic
threshold (typically <0.5%).

Materials:

Indinavir sulfate ethanolate powder (MW: 711.88 g/mol )

Anhydrous or high-purity Dimethyl sulfoxide (DMSO)

Sterile microcentrifuge tubes or cryovials

Calibrated analytical balance

Vortex mixer and/or sonicator
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Procedure:

e Pre-calculation: Determine the mass of Indinavir sulfate needed. To prepare 1 mL of a 100
mM stock solution:

o Mass (mg) = (Molarity (mol/L) * Volume (L) * Molecular Weight ( g/mol )) * 1000 (mg/g)
o Mass (mg) = (0.1 mol/L*0.001 L *711.88 g/mol ) * 1000 = 71.19 mg

o Weighing: In a chemical fume hood, accurately weigh 71.19 mg of Indinavir sulfate powder
and transfer it to a sterile conical tube.

» Dissolution: Add 1 mL of high-purity DMSO to the tube.

» Mixing: Cap the tube tightly and vortex thoroughly. If necessary, use a sonicator bath for
short intervals to aid dissolution until the solution is clear and free of particulates.

 Aliquoting: To avoid repeated freeze-thaw cycles, dispense the stock solution into smaller,
single-use aliquots (e.g., 20-50 uL) in sterile cryovials.[11]

o Storage: Store the aliquots as recommended in Table 3.

4.2 Protocol 2: Preparation of a 100 mg/mL Stock Solution in Water Given its high water
solubility, an aqueous stock is ideal for experiments sensitive to organic solvents.

Materials:

Indinavir sulfate ethanolate powder

Nuclease-free or sterile deionized water

Sterile conical tubes and cryovials

Calibrated analytical balance

Vortex mixer

Procedure:
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e Weighing: In a chemical fume hood, accurately weigh 100 mg of Indinavir sulfate powder and
transfer it to a sterile conical tube.

¢ Dissolution: Add 1 mL of sterile deionized water to the tube.

» Mixing: Cap the tube tightly and vortex until the powder is completely dissolved. The
resulting solution should be clear.

» Aliquoting: Dispense the agueous stock solution into single-use aliquots in sterile cryovials.

o Storage: Store the aliquots as recommended in Table 3. Note that aqueous solutions may
have a shorter stable shelf-life than DMSO stocks.

5.0 Storage and Stability Proper storage is critical to maintain the integrity of Indinavir sulfate.
The compound is hygroscopic and should be protected from moisture.[7][9]

Table 3: Recommended Storage Conditions

Form Temperature Duration Notes References

Store in a

tightly sealed
Powder -20°C Up to 3 years . . [11][14]
container with

desiccant.
Recommended
In Solvent for long-term
-80°C Upto 1 year [11][14]
(-80°C) storage of
aliquots.

| In Solvent (-20°C) | -20°C | Up to 1 month | Suitable for short-term storage. [[11][14] |

Visualized Workflows and Mechanisms

Diagram 1: Stock Solution Preparation Workflow The following diagram outlines the standard
procedure for safely preparing Indinavir sulfate stock solutions for research use.
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Caption: Workflow for preparing Indinavir sulfate stock solution.
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Diagram 2: Mechanism of Action of Indinavir Indinavir functions by directly inhibiting the action
of HIV protease, a key enzyme in the viral maturation process.
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Caption: Indinavir inhibits HIV protease, blocking viral maturation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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